Uroporphyrinogen I
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Overview
Description
Uroporphyrinogen I (URO I) is a vital intermediate in the biosynthesis of heme, a crucial component of hemoglobin and other heme-containing proteins. It is the first cyclic tetrapyrrole in the heme biosynthetic pathway, and its synthesis is regulated by a series of enzymes. URO I is a tetrapyrrole molecule, consisting of four pyrrole rings linked by methylene bridges. It is a highly reactive molecule and can undergo various chemical reactions, leading to the formation of different heme intermediates.
Scientific Research Applications
Enzymatic Activity and Genetic Implications
Uroporphyrinogen I plays a crucial role in the heme biosynthesis pathway, particularly through the activity of uroporphyrinogen synthase (URO-S). Studies have shown significant variations in URO-S activity between cord, fetal, and adult blood, indicating developmental differences and potential genetic heterogeneity (Kreimer‐Birnbaum, 1975). The enzyme's activity has been linked to genetic conditions such as acute intermittent porphyria, where variations in enzyme activity are observed (Sassa et al., 1974).
Structural and Biochemical Insights
The crystal structure of human uroporphyrinogen decarboxylase, an enzyme involved in converting uroporphyrinogen to coproporphyrinogen, provides critical insights into the enzyme's function and its role in conditions like porphyria cutanea tarda (Whitby et al., 1998). Understanding the enzyme's structure and function is essential for developing potential therapeutic strategies.
Diagnostic and Clinical Applications
Uroporphyrinogen I synthase activity in erythrocytes is a critical diagnostic marker for acute intermittent porphyria. A simplified fluorometric method for measuring this enzyme's activity has been developed, aiding in diagnosing and identifying gene carriers of this condition (Peterson et al., 1976).
Genetic Studies and Chromosome Mapping
The UPS locus encoding uroporphyrinogen I synthase has been mapped to human chromosome 11, representing the first gene assignment for an enzyme in the heme biosynthesis pathway. This finding has implications for genetic studies related to heme biosynthesis and related disorders (Meisler et al., 1980).
Uroporphyrinogen Decarboxylase Isoenzymes
Studies have identified two isoenzymes of uroporphyrinogen decarboxylase in human erythrocytes, each with distinct kinetic properties and roles in catalyzing the decarboxylation of uroporphyrinogen (Mukerji & Pimstone, 1987). This discovery adds complexity to our understanding of the metabolic roles of these enzymes.
properties
CAS RN |
1867-62-5 |
---|---|
Molecular Formula |
C40H44N4O16 |
Molecular Weight |
836.8 g/mol |
IUPAC Name |
3-[7,12,17-tris(2-carboxyethyl)-3,8,13,18-tetrakis(carboxymethyl)-5,10,15,20,21,22,23,24-octahydroporphyrin-2-yl]propanoic acid |
InChI |
InChI=1S/C40H44N4O16/c45-33(46)5-1-17-21(9-37(53)54)29-14-26-19(3-7-35(49)50)23(11-39(57)58)31(43-26)16-28-20(4-8-36(51)52)24(12-40(59)60)32(44-28)15-27-18(2-6-34(47)48)22(10-38(55)56)30(42-27)13-25(17)41-29/h41-44H,1-16H2,(H,45,46)(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60) |
InChI Key |
QTTNOSKSLATGQB-UHFFFAOYSA-N |
SMILES |
C1C2=C(C(=C(N2)CC3=C(C(=C(N3)CC4=C(C(=C(N4)CC5=C(C(=C1N5)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O |
Canonical SMILES |
C1C2=C(C(=C(N2)CC3=C(C(=C(N3)CC4=C(C(=C(N4)CC5=C(C(=C1N5)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O)CC(=O)O)CCC(=O)O |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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